Cas no 3788-61-2 (Phenanthrene,9-dodecyl-)

• Product Name: Phenanthrene,9-dodecyl-
• CAS No: 3788-61-2
• MF: C₂₆H₃₄
• MW: 346.548167705536
• CID: 312525
• PubChem ID: 267594
• Update Time: 2025-04-19

Phenanthrene,9-dodecyl- Chemical and Physical Properties

Names and Identifiers

• Phenanthrene,9-dodecyl-
• 9-n-Dodecylphenanthrene
• 9-dodecylphenanthrene
• NSC-107103
• 9-Dodecylphenanthrene #
• NSC107103
• DTXSID80296020
• 3788-61-2
• 9-n-Dodecyl-phenanthrene
• AKOS005442947
• NSC 107103
• Phenanthrene, 9-dodecyl-
• QBNLPAPGLLSKBN-UHFFFAOYSA-N

• Inchi： 1S/C26H34/c1-2-3-4-5-6-7-8-9-10-11-16-22-21-23-17-12-13-18-24(23)26-20-15-14-19-25(22)26/h12-15,17-21H,2-11,16H2,1H3
• InChI Key： QBNLPAPGLLSKBN-UHFFFAOYSA-N
• SMILES： C(CCCCCCC)CCCCC1C=C2C=CC=CC2=C2C=CC=CC=12

Computed Properties

• Exact Mass: 346.26622
• Monoisotopic Mass: 346.266051085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9220 (rough estimate)
• Boiling Point: 416.25°C (rough estimate)
• Refractive Index: 1.5220 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives